Cas no 898784-11-7 (2-(2-Bromophenyl)-4'-cyanoacetophenone)

• Product Name: 2-(2-Bromophenyl)-4'-cyanoacetophenone
• CAS No: 898784-11-7
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 870990
• PubChem ID: 24723909
• Update Time: 2025-06-10

2-(2-Bromophenyl)-4'-cyanoacetophenone Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-bromophenyl)acetyl]benzonitrile
• 2-(2-Bromophenyl)-4'-cyanoacetophenone
• 2,7-DIMETHYL-3-[4-(TRIFLUOROMETHYL)PHENYL]PYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• DTXSID00642308
• 4-[(2-Bromophenyl)acetyl]benzonitrile
• MFCD02260722
• AKOS016019462
• 898784-11-7

• MDL： MFCD02260722
• Inchi： 1S/C15H10BrNO/c16-14-4-2-1-3-13(14)9-15(18)12-7-5-11(10-17)6-8-12/h1-8H,9H2
• InChI Key： XFWFAQYYNUKYEQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 298.99500
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.74618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2-Bromophenyl)-4'-cyanoacetophenone

2-(2-Bromophenyl)-4'-Cyanoacetophenone: A Comprehensive Overview

2-(2-Bromophenyl)-4'-cyanoacetophenone (CAS No. 898784-11-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(2-Bromophenyl)-4'-cyanoacetophenone.

Chemical Structure and Properties

2-(2-Bromophenyl)-4'-cyanoacetophenone is a substituted acetophenone derivative with a bromine atom at the 2-position of the phenyl ring and a cyano group at the 4'-position of the other phenyl ring. The molecular formula of this compound is C₁₅H₁₀BrNO₂, and its molecular weight is approximately 306.15 g/mol. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 135-137°C, and it is stable under normal laboratory conditions. The bromine atom in the structure can serve as a useful handle for further functionalization through various substitution reactions, while the cyano group can be converted into other functional groups such as carboxylic acids or amides through hydrolysis or reduction reactions.

Synthesis Methods

The synthesis of 2-(2-Bromophenyl)-4'-cyanoacetophenone has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the condensation of 2-bromobenzaldehyde with cyanoacetic acid in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product in good yields.

An alternative synthetic route involves the reaction of 2-bromobenzoyl chloride with cyanoacetic acid in an appropriate solvent such as dichloromethane or toluene. This method often requires milder reaction conditions and can be carried out under reflux to ensure complete conversion of the starting materials. The choice of synthetic method depends on factors such as availability of starting materials, desired yield, and purity requirements.

Biological Activities and Applications

2-(2-Bromophenyl)-4'-cyanoacetophenone has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(2-Bromophenyl)-4'-cyanoacetophenone could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(2-Bromophenyl)-4'-cyanoacetophenone has also been studied for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These results highlight the potential of 2-(2-Bromophenyl)-4'-cyanoacetophenone as a promising candidate for cancer therapy.

Clinical Trials and Future Prospects

The promising biological activities of 2-(2-Bromophenyl)-4'-cyanoacetophenone have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Based on these encouraging results, clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Bromophenyl)-4'-cyanoacetophenone in human subjects. Early-phase clinical trials are focusing on its potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, phase I/II trials are being conducted to assess its efficacy as an anticancer agent for various solid tumors.

The future prospects for 2-(2-Bromophenyl)-4'-cyanoacetophenone are promising, with ongoing research aimed at optimizing its pharmacological properties and developing more potent derivatives. Advances in synthetic methods and structure-activity relationship (SAR) studies are expected to further enhance its therapeutic potential.

Conclusion

In conclusion, 2-(2-Bromophenyl)-4'-cyanoacetophenone (CAS No. 898784-11-7) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure imparts valuable properties that make it suitable for various applications, including anti-inflammatory and anticancer therapies. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its development into novel therapeutic agents.